Cas no 2171589-32-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171589-32-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6449099
• PubChem ID: 165515296
• Update Time: 2025-06-11

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid
• 2171589-32-3
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]-2-methylpropanoic acid
• EN300-1503901

• Inchi： 1S/C25H30N2O5/c1-4-9-22(23(28)27(3)14-16(2)24(29)30)26-25(31)32-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-22H,4,9,14-15H2,1-3H3,(H,26,31)(H,29,30)
• InChI Key： QRNBIEOBUCLJRF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC(C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS: 2171589-32-3)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS: 2171589-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylpropanoic acid moiety, is being investigated for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The Fmoc group, a well-established protecting group in solid-phase peptide synthesis (SPPS), enhances the stability and solubility of the compound, making it a valuable intermediate in the development of novel bioactive peptides and small-molecule drugs.

Recent studies have focused on optimizing the synthesis and purification processes of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid to improve yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its reactivity and compatibility with other amino acid derivatives, which is critical for its use in peptide chain elongation. These efforts are paving the way for more efficient and scalable production methods, which could facilitate its broader application in pharmaceutical development.

In addition to its role in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid has shown promise in drug delivery systems. Its amphiphilic nature, derived from the combination of hydrophobic (Fmoc) and hydrophilic (methylpropanoic acid) components, enables the formation of self-assembling nanostructures. These nanostructures can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Preliminary in vitro studies have demonstrated the potential of these nanocarriers for targeted drug delivery, particularly in cancer therapy, where controlled release and reduced systemic toxicity are paramount.

Furthermore, the biological activity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid and its derivatives is under investigation. Early-stage research suggests that the compound may exhibit modulatory effects on specific enzymatic pathways, although the exact mechanisms remain to be elucidated. These findings highlight the need for further biochemical and pharmacological studies to fully understand its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the compound's applications in treating various diseases, including metabolic disorders and neurodegenerative conditions.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamido-2-methylpropanoic acid (CAS: 2171589-32-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and potential therapeutic uses. Continued research and development efforts are expected to yield innovative solutions for current challenges in drug design and delivery, underscoring the compound's significance in advancing the field.